N-(2-Morpholin-4-yl-2-thiophen-2-ylethyl)-[1,3]thiazolo[4,5-c]pyridin-2-amine

• IUPAC Name: N-(2-morpholin-4-yl-2-thiophen-2-ylethyl)-[1,3]thiazolo[4,5-c]pyridin-2-amine
• InChI: InChI=1S/C16H18N4OS2/c1-2-15(22-9-1)13(20-5-7-21-8-6-20)11-18-16-19-12-10-17-4-3-14(12)23-16/h1-4,9-10,13H,5-8,11H2,(H,18,19)
• InChI Key: WCISVHNQCGOTFS-UHFFFAOYSA-N
• Canonical SMILES: C1COCCN1C(CNC2=NC3=C(S2)C=CN=C3)C4=CC=CS4
• Molecular Formula: C16H18N4OS2
• Molecular Weight: 346.5 g/mol

Description

N-(2-Morpholin-4-yl-2-thiophen-2-ylethyl)-[1,3]thiazolo[4,5-c]pyridin-2-amine is a chemical compound that has been synthesized and studied for its potential applications in scientific research.

Mechanism of Action

The mechanism of action of N-(2-Morpholin-4-yl-2-thiophen-2-ylethyl)-[1,3]thiazolo[4,5-c]pyridin-2-amine is not fully understood, but it is believed to work by inhibiting certain enzymes and signaling pathways that are involved in cell growth and survival. This inhibition leads to the death of cancer cells and the prevention of the progression of neurological disorders.
Biochemical and Physiological Effects:
Studies have shown that N-(2-Morpholin-4-yl-2-thiophen-2-ylethyl)-[1,3]thiazolo[4,5-c]pyridin-2-amine has several biochemical and physiological effects. For example, the compound has been shown to induce apoptosis (programmed cell death) in cancer cells, inhibit angiogenesis (the formation of new blood vessels), and reduce inflammation in the brain.

Advantages and Limitations for Lab Experiments

One of the main advantages of using N-(2-Morpholin-4-yl-2-thiophen-2-ylethyl)-[1,3]thiazolo[4,5-c]pyridin-2-amine in lab experiments is its specificity for certain enzymes and signaling pathways. This specificity allows researchers to target specific cells and pathways, which can lead to more accurate and effective results. However, one of the main limitations of using this compound is its complexity and cost. The synthesis method is complex and requires specialized knowledge and equipment, which can make it difficult and expensive to produce.

Future Directions

There are several future directions for the study and use of N-(2-Morpholin-4-yl-2-thiophen-2-ylethyl)-[1,3]thiazolo[4,5-c]pyridin-2-amine. One area of interest is the development of more efficient and cost-effective synthesis methods, which would make the compound more accessible to researchers. Additionally, further research is needed to fully understand the mechanism of action and potential applications of this compound in various areas of scientific research. Finally, future studies should focus on the potential side effects and toxicity of the compound, in order to ensure its safety for use in lab experiments and potential clinical applications.
In conclusion, N-(2-Morpholin-4-yl-2-thiophen-2-ylethyl)-[1,3]thiazolo[4,5-c]pyridin-2-amine is a complex chemical compound that has shown promising results in scientific research. Its potential applications in cancer research and the treatment of neurological disorders make it an exciting area of study. However, further research is needed to fully understand its mechanism of action, potential side effects, and limitations for lab experiments.

Synthesis Methods

The synthesis of N-(2-Morpholin-4-yl-2-thiophen-2-ylethyl)-[1,3]thiazolo[4,5-c]pyridin-2-amine involves a multi-step process that includes the use of various reagents and solvents. The exact details of the synthesis method are beyond the scope of this paper, but it is worth noting that the process is complex and requires specialized knowledge and equipment.

Scientific Research Applications

N-(2-Morpholin-4-yl-2-thiophen-2-ylethyl)-[1,3]thiazolo[4,5-c]pyridin-2-amine has been studied for its potential applications in several areas of scientific research. One of the main areas of interest is cancer research, as the compound has shown promising results in inhibiting the growth and proliferation of cancer cells. Additionally, the compound has been studied for its potential use in the treatment of neurological disorders, such as Alzheimer's disease and Parkinson's disease.